N~4~-(2-chlorobenzyl)-1-[6-(dimethylamino)-4-pyrimidinyl]-1H-imidazole-4-carboxamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-1-[6-(dimethylamino)pyrimidin-4-yl]imidazole-4-carboxamide
• InChI: InChI=1S/C17H17ClN6O/c1-23(2)15-7-16(21-10-20-15)24-9-14(22-11-24)17(25)19-8-12-5-3-4-6-13(12)18/h3-7,9-11H,8H2,1-2H3,(H,19,25)
• InChI Key: MLCQZRCEMYEPLV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=NC(=C1)N2C=C(N=C2)C(=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C17H17ClN6O
• Molecular Weight: 356.8 g/mol

Description

N~4~-(2-chlorobenzyl)-1-[6-(dimethylamino)-4-pyrimidinyl]-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C17H17ClN6O and its molecular weight is 356.81. The purity is usually 95%.
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Scientific Research Applications

DNA Recognition and Gene Expression Control

Research has shown that polyamides containing N-methyl imidazole and N-methyl pyrrole can be designed to target specific DNA sequences in the minor groove of DNA, potentially controlling gene expression. These polyamides, by forming stacked dimers, exhibit specificity in binding to DNA sequences, offering avenues for medicinal applications, particularly in cancer treatment (Chavda et al., 2010).

Metal Complexes for Antitumor Applications

The synthesis of iron(II) and iron(III) complexes of related ligands has been explored for their potential in antitumor applications. These complexes, by resembling parts of the metal-binding domain of bleomycin, a known antitumor drug, indicate a pathway for developing novel cancer therapies (Brown et al., 1990).

Synthesis of Fluorinated Derivatives for Drug Development

The reaction of specific amides and amines with various isocyanates and chlorides has been investigated to synthesize fluorinated purines and thiapurines. These compounds, with trifluoromethyl groups in the pyrimidine ring, are of interest for developing new drugs with improved pharmacological profiles (Iaroshenko et al., 2007).

Development of Anti-Inflammatory and Analgesic Agents

Research into novel benzodifuranyl derivatives derived from specific carboxamides has demonstrated potential anti-inflammatory and analgesic properties. These findings suggest a promising approach for the synthesis of new drugs targeting inflammation and pain (Abu‐Hashem et al., 2020).

Antituberculosis Agents

A series of imidazo[1,2-a]pyridine carboxamides have been designed and synthesized, showing excellent in vitro activity against drug-susceptible and multidrug-resistant Mycobacterium tuberculosis strains. This research underscores the potential of these compounds as new antitubercular agents (Wu et al., 2016).